Cas no 660861-70-1 (Isoquinoline, 1-(2,6-dimethylphenyl)-1,2,3,4-tetrahydro-8-methyl-, (1S)-)

Isoquinoline, 1-(2,6-dimethylphenyl)-1,2,3,4-tetrahydro-8-methyl-, (1S)- structure
660861-70-1 structure
Product Name:Isoquinoline, 1-(2,6-dimethylphenyl)-1,2,3,4-tetrahydro-8-methyl-, (1S)-
CAS No:660861-70-1
MF:C18H21N
MW:251.36604475975
CID:1703169
Update Time:2024-08-31

Isoquinoline, 1-(2,6-dimethylphenyl)-1,2,3,4-tetrahydro-8-methyl-, (1S)- Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, 1-(2,6-dimethylphenyl)-1,2,3,4-tetrahydro-8-methyl-, (1S)-
    • Inchi: 1S/C18H21N/c1-12-6-4-7-13(2)16(12)18-17-14(3)8-5-9-15(17)10-11-19-18/h4-9,18-19H,10-11H2,1-3H3/t18-/m0/s1
    • InChI Key: RMOHGPGPSBIUHU-SFHVURJKSA-N
    • SMILES: [C@H]1(C2=C(C)C=CC=C2C)C2=C(C=CC=C2C)CCN1

Computed Properties

  • Exact Mass: 251.16753

Experimental Properties

  • Density: 1.024±0.06 g/cm3(Predicted)
  • Boiling Point: 390.0±11.0 °C(Predicted)
  • PSA: 12.03
  • pka: 9.02±0.40(Predicted)
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.